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A Note on Nomenclature: This guide focuses on the spectroscopic data for N-Nitrosopiperidine

(CAS 100-75-4). The initial request for "Nitrosopiperidinol" did not yield data for a distinct,

commonly referenced chemical structure. It is presumed the intended subject of inquiry was the

well-documented and toxicologically significant compound, N-Nitrosopiperidine, a known

carcinogen found in various environmental and food sources.[1][2] This document will proceed

under that clarification, providing a comprehensive analysis for researchers, scientists, and

professionals in drug development.

N-Nitrosopiperidine is a nitrosamine compound that has garnered significant attention due to its

carcinogenic properties.[2][3] Accurate and unambiguous identification is critical in

pharmaceutical, environmental, and food safety analyses. This guide provides an in-depth

exploration of the core spectroscopic techniques—Mass Spectrometry (MS), Infrared (IR)

Spectroscopy, and Nuclear Magnetic Resonance (NMR) Spectroscopy—used to characterize

this molecule. The focus is not merely on the data itself, but on the underlying principles that

dictate the spectral output, thereby offering a more profound understanding for the practicing

scientist.
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Mass Spectrometry (MS): Unveiling the Molecular
Mass and Fragmentation
Mass spectrometry is a cornerstone technique for determining the molecular weight of a

compound and gaining structural insights through its fragmentation patterns. For N-

Nitrosopiperidine, with a molecular formula of C₅H₁₀N₂O, the expected monoisotopic mass is

approximately 114.0793 g/mol .[1]

Expertise in Action: Ionization and Fragmentation Causality The choice of ionization method is

critical. Electron Ionization (EI) is commonly used in Gas Chromatography-Mass Spectrometry

(GC-MS) and provides detailed fragmentation, while softer ionization techniques like

Electrospray Ionization (ESI), often used in Liquid Chromatography-Mass Spectrometry (LC-

MS), may yield a more prominent molecular ion or adducts (e.g., [M+H]⁺ or [M+Li]⁺).[4][5]

The fragmentation of aliphatic nitrosamines like N-Nitrosopiperidine is highly characteristic.[6]

The molecular ion ([M]⁺) is generally observable. Key fragmentation pathways include:

Loss of the Nitroso Group (•NO): A common fragmentation for nitrosamines is the cleavage

of the N-N bond, resulting in the loss of a neutral nitric oxide radical (mass 30).

Loss of •OH: A rearrangement can lead to the loss of a hydroxyl radical (mass 17), which is

believed to result in a stable cyclic ion.[6]

α-Cleavage: Similar to aliphatic amines, fragmentation adjacent to the nitrogen atom (α-

cleavage) is a dominant process. This involves the breaking of C-C bonds within the

piperidine ring, leading to the formation of stable radical cations.

Data Presentation: Mass Spectrometric Data for N-Nitrosopiperidine
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m/z Relative Intensity Proposed Fragment Notes

114 Moderate [C₅H₁₀N₂O]⁺
Molecular Ion ([M]⁺)[7]

[8]

84 High [C₅H₁₀N]⁺ Loss of •NO[7]

55 High [C₄H₇]⁺

Result of ring

fragmentation (α-

cleavage)[7]

42 High [C₂H₄N]⁺ or [C₃H₆]⁺
Result of further ring

fragmentation[7]

Note: Relative intensities can vary based on the instrument and ionization energy.

Infrared (IR) Spectroscopy: Probing Functional
Group Vibrations
Infrared spectroscopy provides critical information about the functional groups present in a

molecule by measuring the absorption of infrared radiation at specific vibrational frequencies.

For N-Nitrosopiperidine, the key functional group is the nitrosamine moiety (>N-N=O).

Expertise in Action: The N=O and N-N Stretching Vibrations The nitrosamine group gives rise

to highly characteristic absorption bands:

N=O Stretching (νN=O): This is one of the most diagnostic peaks. It typically appears as a

strong absorption band in the region of 1400-1490 cm⁻¹.[9] The exact position can be

influenced by the molecular environment and any association between molecules.[9]

N-N Stretching (νN-N): The stretching vibration of the N-N single bond is also observable,

typically appearing as a strong band in the 1050-1110 cm⁻¹ region.[9]

C-H Stretching (νC-H): The aliphatic C-H stretching vibrations from the piperidine ring will be

present as strong bands just below 3000 cm⁻¹ (typically 2850-2950 cm⁻¹).

Data Presentation: Key IR Absorption Bands for N-Nitrosopiperidine
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Frequency Range (cm⁻¹) Vibrational Mode Functional Group

2850 - 2950 C-H Stretch Aliphatic C-H

1400 - 1490 N=O Stretch Nitrosamine (N=O)[9]

1050 - 1110 N-N Stretch Nitrosamine (N-N)[9]

This data is compiled from typical values for nitrosamines. The NIST Chemistry WebBook

provides a reference spectrum for N-Nitrosopiperidine.[10]

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Molecular Skeleton
NMR spectroscopy is arguably the most powerful tool for elucidating the precise structure of an

organic molecule in solution. It provides detailed information about the chemical environment of

each nucleus (typically ¹H and ¹³C).

Expertise in Action: The Impact of the Nitroso Group and Rotamers A critical concept in the

NMR spectroscopy of nitrosamines is the existence of rotamers (or conformational isomers).

Due to the partial double-bond character of the N-N bond, rotation around it is restricted.[11]

This leads to two distinct geometric isomers, often referred to as E (trans) and Z (cis), where

the substituents on the nitrogen atoms are either on the opposite or same side of the N-N

bond, respectively.

For an asymmetrical nitrosamine, this results in two distinct sets of NMR signals, one for each

rotamer.[11][12] In the case of the symmetrical N-Nitrosopiperidine, this effect manifests as

distinct signals for the carbons and protons syn (on the same side as the oxygen) and anti (on

the opposite side) to the nitroso oxygen. This anisotropic effect of the N=O group is the primary

reason for the complexity of the spectrum.

¹H NMR Spectroscopy
The proton NMR spectrum of N-Nitrosopiperidine shows distinct signals for the protons on the

carbons adjacent to the nitrogen (α-protons) and those further away (β- and γ-protons). The α-

protons are split into two groups: those syn and anti to the nitroso oxygen, which experience

different magnetic environments and thus have different chemical shifts.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 14 Tech Support

https://bcpw.bg.pw.edu.pl/Content/3747/bulletin_de_lacademie_polonaise_des_sciences_1963_nr11_s607.pdf
https://bcpw.bg.pw.edu.pl/Content/3747/bulletin_de_lacademie_polonaise_des_sciences_1963_nr11_s607.pdf
https://webbook.nist.gov/cgi/cbook.cgi?ID=C100754&Mask=80
https://acanthusresearch.com/aboutproducts/nitrosamine-impurities-analysis/
https://acanthusresearch.com/aboutproducts/nitrosamine-impurities-analysis/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9331877/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Presentation: ¹H NMR Data for N-Nitrosopiperidine (CDCl₃)

Chemical Shift (δ,

ppm)
Multiplicity Assignment Notes

~ 4.19 Triplet 2H (α-protons, syn)

Deshielded due to

proximity to the

electronegative

nitroso group.[13]

~ 3.78 Triplet 2H (α-protons, anti)
Less deshielded than

the syn protons.[13]

~ 1.74 - 1.81 Multiplet 4H (β-protons)

Overlapping signals

for the four protons on

the β-carbons.[13]

~ 1.54 - 1.58 Multiplet 2H (γ-protons)

Signal for the two

protons on the γ-

carbon.[13]

¹³C NMR Spectroscopy
Similar to the proton spectrum, the carbon NMR spectrum shows distinct signals for the syn

and anti α-carbons. The difference in chemical shifts between these two carbons is a hallmark

of nitrosamine structures.[14]

Data Presentation: ¹³C NMR Data for N-Nitrosopiperidine (CDCl₃)
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Chemical Shift (δ, ppm) Assignment Notes

~ 50.9 C-α (anti)
The α-carbon on the opposite

side of the nitroso oxygen.[13]

~ 39.8 C-α (syn)

The α-carbon on the same

side as the nitroso oxygen,

shielded relative to the anti

carbon.[13]

~ 26.4 C-β β-carbon.[13]

~ 24.8 C-β β-carbon.[13]

~ 24.1 C-γ γ-carbon.[13]

Integrated Spectroscopic Analysis Workflow
The true power of these techniques lies in their combined application. A logical workflow

ensures confident identification and structural confirmation. The process begins with MS to

determine the molecular weight, followed by IR to identify key functional groups, and finally,

detailed NMR analysis to piece together the exact atomic connectivity.
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Caption: Integrated workflow for the spectroscopic confirmation of N-Nitrosopiperidine.

Experimental Protocols
The following are generalized, self-validating protocols for the spectroscopic analysis of a

nitrosamine standard like N-Nitrosopiperidine.

Protocol 1: Gas Chromatography-Mass Spectrometry
(GC-MS)

Standard Preparation: Prepare a stock solution of N-Nitrosopiperidine (analytical standard

grade) in a suitable solvent (e.g., Methylene Chloride or Methanol) at 1000 µg/mL. Perform
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serial dilutions to create working standards (e.g., 1-100 ng/mL).

Instrumentation: Use a GC system equipped with a capillary column suitable for semi-volatile

compounds (e.g., Rxi-624Sil MS or equivalent) coupled to a mass spectrometer.[7]

GC Conditions:

Injector Temperature: 200-250°C.

Carrier Gas: Helium at a constant flow rate (e.g., 1.0-1.5 mL/min).

Oven Program: Start at a low temperature (e.g., 40°C), hold for 1-2 minutes, then ramp at

10-20°C/min to a final temperature of 250-280°C.

Injection Volume: 1 µL (splitless injection).

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Scan Range: m/z 35-350.

Source Temperature: 230°C.

Data Analysis: Integrate the chromatogram to determine the retention time. Analyze the

mass spectrum of the corresponding peak, confirming the molecular ion (m/z 114) and key

fragments (m/z 84, 55, 42).

System Validation: Run a solvent blank to ensure no carryover. Analyze a known standard to

confirm retention time and spectral matching against a reference library (e.g., NIST).

Protocol 2: Fourier-Transform Infrared (FTIR)
Spectroscopy

Sample Preparation: As N-Nitrosopiperidine is a liquid, it can be analyzed neat.[1] Place a

small drop of the liquid between two potassium bromide (KBr) or sodium chloride (NaCl) salt

plates to form a thin capillary film.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 14 Tech Support

https://ez.restek.com/compound/view/en/100-75-4/N-Nitrosopiperidine
https://pubchem.ncbi.nlm.nih.gov/compound/N-Nitrosopiperidine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Instrumentation: Use an FTIR spectrometer.

Data Acquisition:

Background Scan: Collect a background spectrum of the empty sample compartment to

subtract atmospheric H₂O and CO₂ signals.

Sample Scan: Place the prepared sample in the spectrometer and collect the spectrum.

Parameters: Typically scan from 4000 to 400 cm⁻¹ with a resolution of 4 cm⁻¹ and co-add

16-32 scans to improve the signal-to-noise ratio.

Data Analysis: Process the spectrum (baseline correction, if necessary). Identify and label

the key absorption bands corresponding to the N=O stretch (~1400-1490 cm⁻¹), N-N stretch

(~1050-1110 cm⁻¹), and aliphatic C-H stretches (~2850-2950 cm⁻¹).

System Validation: The presence of these highly characteristic bands serves as a self-

validating confirmation of the nitrosamine functional group.

Protocol 3: Nuclear Magnetic Resonance (NMR)
Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of N-Nitrosopiperidine in ~0.6-0.7 mL

of a deuterated solvent (e.g., Chloroform-d, CDCl₃) in a 5 mm NMR tube. Add a small

amount of Tetramethylsilane (TMS) as an internal reference (δ = 0.00 ppm).

Instrumentation: Use a high-field NMR spectrometer (e.g., 400 MHz or higher).

¹H NMR Acquisition:

Tune and shim the instrument on the sample.

Acquire a standard one-dimensional proton spectrum.

Parameters: 32-64 scans, spectral width of ~16 ppm, relaxation delay of 1-2 seconds.

¹³C NMR Acquisition:
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Acquire a proton-decoupled ¹³C spectrum.

Parameters: Spectral width of ~240 ppm, longer acquisition time and more scans may be

needed due to the lower natural abundance of ¹³C.

Data Analysis: Process the spectra (Fourier transform, phase correction, baseline

correction). Reference the spectra to TMS. Integrate the ¹H NMR signals to determine proton

ratios. Assign the peaks in both ¹H and ¹³C spectra, paying close attention to the distinct

signals for the syn and anti positions relative to the nitroso group.

System Validation: The observed chemical shifts and the characteristic splitting pattern for

syn and anti conformers must be consistent with reference data for N-Nitrosopiperidine.[13]

[14]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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